Cas no 942474-85-3 (2-[4-[2-(METHYLSULFONYL)-4-NITROPHENYL]PIPERAZIN-1-YL]ETHANOL)

• Product Name: 2-[4-[2-(METHYLSULFONYL)-4-NITROPHENYL]PIPERAZIN-1-YL]ETHANOL
• CAS No: 942474-85-3
• MF: C₁₃H₁₉N₃O₅S
• MW: 329.3737
• MDL: MFCD08692440
• CID: 3032302
• Update Time: 2025-05-22

2-[4-[2-(METHYLSULFONYL)-4-NITROPHENYL]PIPERAZIN-1-YL]ETHANOL Chemical and Physical Properties

Names and Identifiers

• 2-[4-[2-(METHYLSULFONYL)-4-NITROPHENYL]PIPERAZIN-1-YL]ETHANOL
• 1-(2-Hydroxyethyl)-4-[2-(methylsulfonyl)-4-nitrophenyl]piperazine
• 1-Piperazineethanol, 4-[2-(methylsulfonyl)-4-nitrophenyl]-

• MDL： MFCD08692440
• Inchi： InChI=1S/C13H19N3O5S/c1-22(20,21)13-10-11(16(18)19)2-3-12(13)15-6-4-14(5-7-15)8-9-17/h2-3,10,17H,4-9H2,1H3
• InChI Key： LWCBHYQAZOQSEP-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)C1=C(C=CC(=C1)[N+](=O)[O-])N2CCN(CC2)CCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5

Experimental Properties

• Melting Point: 176-177°C

2-[4-[2-(METHYLSULFONYL)-4-NITROPHENYL]PIPERAZIN-1-YL]ETHANOL Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-[4-[2-(METHYLSULFONYL)-4-NITROPHENYL]PIPERAZIN-1-YL]ETHANOL

Compound CAS No 942474-85-3: A Comprehensive Overview

The compound with CAS No 942474-85-3, commonly referred to as 2-[4-[2-(METHYLSULFONYL)-4-NITROPHENYL]PIPERAZIN-1-YL]ETHANOL, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound is notable for its unique structural features and potential applications in drug development, particularly in the design of bioactive molecules with tailored pharmacokinetic properties.

METHYLSULFONYL groups are well-known for their ability to enhance the solubility and stability of organic compounds, making them valuable in medicinal chemistry. In the case of this compound, the METHYLSULFONYL group is strategically positioned to influence the overall physicochemical properties of the molecule. Recent studies have demonstrated that such substitutions can significantly modulate the compound's bioavailability and metabolic stability, which are critical factors in drug design.

The presence of a NITROPHENYL group further adds complexity to the molecule's structure, introducing electronic effects that can influence its reactivity and selectivity. Nitro groups are often employed in organic synthesis to introduce electron-withdrawing effects, which can enhance the molecule's ability to participate in specific chemical transformations. In this compound, the NITROPHENYL group plays a pivotal role in determining its interaction with biological targets, such as enzymes or receptors.

One of the most intriguing aspects of this compound is its PIPERAZIN ring system. Piperazine is a widely used heterocyclic structure in pharmaceuticals due to its ability to form hydrogen bonds and its capacity to act as a scaffold for various functional groups. The integration of a PIPERAZIN ring into this molecule provides a platform for further functionalization, enabling researchers to explore diverse substitution patterns and their corresponding biological activities.

Recent advancements in computational chemistry have allowed researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its three-dimensional conformation, which is crucial for understanding its binding affinity to target proteins. For instance, simulations have revealed that the ETHANOL group at the terminal position of the molecule contributes significantly to its flexibility, potentially enhancing its ability to adopt conformations favorable for binding.

In terms of synthesis, this compound represents a challenging yet rewarding target for organic chemists. The construction of such a complex molecule requires a multi-step approach, often involving advanced techniques such as Suzuki coupling or Stille coupling reactions. Researchers have reported successful syntheses using these methods, highlighting the feasibility of scaling up production for potential therapeutic applications.

The biological evaluation of this compound has yielded promising results in preclinical studies. Initial assays have demonstrated moderate activity against several cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, studies on its pharmacokinetics have shown favorable absorption profiles, which are essential for oral drug delivery.

Despite these encouraging findings, there remain challenges in fully realizing the therapeutic potential of this compound. Issues such as off-target effects and toxicity need to be carefully addressed through further preclinical testing and optimization of its chemical structure.

In conclusion, CAS No 942474-85-3 represents a fascinating example of modern chemical innovation with significant implications for drug discovery and materials science. Its unique combination of functional groups and structural features positions it as a valuable tool for researchers seeking to develop novel bioactive molecules.